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Compound of Interest

Compound Name: Hypercalin B

Cat. No.: B1241215

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hypercalin B is a naturally occurring acylphloroglucinol derivative isolated from plants of the
Hypericum genus, notably Hypericum acmosepalum and Hypericum calycinum.[1] This
compound has garnered significant interest within the scientific community due to its potent
antibacterial activity, particularly against multidrug-resistant strains of Staphylococcus aureus
(MRSA).[1][2] This technical guide provides a comprehensive overview of the known
physicochemical properties of Hypercalin B, offering crucial data for researchers in drug
discovery and development.

Core Physicochemical Properties

Hypercalin B is a pale yellow amorphous solid.[1] Its fundamental properties are summarized
in the table below.
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Property Value Source
Molecular Formula C33H420s5 [1]
Molecular Weight 518.68 g/mol MedChemExpress
Appearance Pale yellow amorphous solid [1]
Melting Point Not reported
Solubility Soluble in hexane and e
chloroform
Lipophilicity (LogP) Not reported
pKa Not reported

Spectroscopic Data

The structural elucidation of Hypercalin B was accomplished through a combination of
spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).[1][2]

Mass Spectrometry

Electrospray lonization Mass Spectrometry (ESI-MS) of Hypercalin B shows a prominent peak
at m/z 519, corresponding to the protonated molecule [M+H]*.[1]

UV-Vis Spectroscopy

The ultraviolet-visible (UV-Vis) spectrum of Hypercalin B, recorded in chloroform, exhibits
absorption maxima (Amax) at 360 nm, 285 nm, and 244 nm.[1]

Infrared (IR) Spectroscopy

The infrared (IR) spectrum of Hypercalin B (thin film) displays characteristic absorption bands
at 3370, 3060, 2960, 2920, and 2860 cm~1.[1] These peaks are indicative of various functional
groups present in the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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The structure of Hypercalin B was determined using extensive one- and two-dimensional NMR
experiments.[1][2] While specific peak assignments are not detailed in the primary isolation
literature from Hypericum acmosepalum, the proton (*H) and carbon-13 (133C) NMR
spectroscopic data were found to be in close agreement with those of Hypercalin B previously
isolated from Hypericum calycinum.[1]

Biological Activity and Mechanism of Action

Hypercalin B demonstrates significant antibacterial activity against a range of multidrug-
resistant Staphylococcus aureus strains, with reported Minimum Inhibitory Concentrations
(MIC) ranging from 0.5 to 128 mg/L.[1][2]

Initial investigations into its mechanism of action have revealed that Hypercalin B does not
inhibit the ATP-dependent MurE ligase from Mycobacterium tuberculosis, an enzyme crucial for
peptidoglycan biosynthesis.[1][2] This finding distinguishes its mode of action from that of some
other antibacterial compounds.

While the precise signaling pathway inhibited by Hypercalin B in S. aureus has not yet been
fully elucidated, research on other acylphloroglucinol derivatives suggests potential
mechanisms. These compounds are known to exert their antibacterial effects through
mechanisms that may include disruption of the bacterial cell membrane and the generation of
reactive oxygen species (ROS), leading to oxidative stress and cell death.[3] Further
investigation is required to confirm if Hypercalin B employs a similar mechanism.

Experimental Protocols

Detailed experimental protocols for the determination of all physicochemical properties of
Hypercalin B are not available in the cited literature. However, standard methodologies for the
characterization of natural products can be applied.

General Workflow for Physicochemical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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